Cas no 89208-00-4 (1,3-Benzenedimethanol, 2-(1H-pyrrol-1-yl)-)

• Product Name: 1,3-Benzenedimethanol, 2-(1H-pyrrol-1-yl)-
• CAS No: 89208-00-4
• MF: C₁₂H₁₃NO₂
• MW: 203.237123250961
• CID: 608740
• PubChem ID: 13113671
• Update Time: 2025-04-19

1,3-Benzenedimethanol, 2-(1H-pyrrol-1-yl)- Chemical and Physical Properties

Names and Identifiers

• 1,3-Benzenedimethanol, 2-(1H-pyrrol-1-yl)-
• [3-(hydroxymethyl)-2-pyrrol-1-ylphenyl]methanol
• 89208-00-4
• [2-(1H-Pyrrol-1-yl)-1,3-phenylene]dimethanol
• DTXSID50518822

• Inchi： 1S/C12H13NO2/c14-8-10-4-3-5-11(9-15)12(10)13-6-1-2-7-13/h1-7,14-15H,8-9H2
• InChI Key： UVSSJMASDIIGNL-UHFFFAOYSA-N
• SMILES： OCC1C=CC=C(CO)C=1N1C=CC=C1

Computed Properties

• Exact Mass: 203.094628657g/mol
• Monoisotopic Mass: 203.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 180
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 45.4Ų